![molecular formula C20H26N4O4 B2941099 N-(1-methoxypropan-2-yl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide CAS No. 900870-62-4](/img/structure/B2941099.png)
N-(1-methoxypropan-2-yl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide
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Description
N-(1-methoxypropan-2-yl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C20H26N4O4 and its molecular weight is 386.452. The purity is usually 95%.
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Scientific Research Applications
Synthetic Applications
Carboxamide Oximes in Pyrimidine N-oxides Synthesis Carboxamide oximes serve as precursors for synthesizing pyrimidine N-oxides, indicating a methodological significance in organic synthesis. This process involves treating carboxamide oximes with specific reagents in the presence of a catalyst to yield pyridylpyrimidine N-oxides, showcasing a valuable approach for preparing compounds with potential biological activities (Mlakar et al., 1998).
Synthesis of Benzodifuranyl, Triazines, and Thiazolopyrimidines Another study focused on the synthesis of novel compounds derived from visnaginone and khellinone, leading to a variety of heterocyclic compounds including thiazolopyrimidines and oxadiazepines. These compounds were evaluated for their anti-inflammatory and analgesic properties, demonstrating the potential for chemical derivatives to serve as leads in the development of new therapeutic agents (Abu‐Hashem et al., 2020).
Biological Applications
Antifungal Activity of Pyrido[2,3-d]pyrimidines Research on pyrido[2,3-d]pyrimidine derivatives has shown significant antifungal activities, highlighting the biological relevance of such compounds. The synthesis of these derivatives and their biological evaluation against various fungi suggest potential applications in addressing fungal infections (Hanafy, 2011).
Cytotoxicity of Pyrazolo[1,5-a]pyrimidine Derivatives The synthesis and characterization of pyrazolo[1,5-a]pyrimidine derivatives, followed by screening for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, provide insights into the potential anticancer applications of such compounds. This study contributes to the ongoing search for novel anticancer agents with improved efficacy and selectivity (Hassan et al., 2014).
Properties
IUPAC Name |
N-(1-methoxypropan-2-yl)-6-(3-methoxypropyl)-10-methyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O4/c1-13-7-5-8-24-17(13)22-18-15(20(24)26)11-16(23(18)9-6-10-27-3)19(25)21-14(2)12-28-4/h5,7-8,11,14H,6,9-10,12H2,1-4H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTRSBFJIXYKDCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CCCOC)C(=O)NC(C)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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